Cas no 92906-39-3 (Acetamide, 2-(3-aminophenoxy)-N-phenyl-)

• Product Name: Acetamide, 2-(3-aminophenoxy)-N-phenyl-
• CAS No: 92906-39-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 840915
• PubChem ID: 20113729
• Update Time: 2025-08-05

Acetamide, 2-(3-aminophenoxy)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminophenoxy)-N-phenylacetamide
• Acetamide, 2-(3-aminophenoxy)-N-phenyl-
• 2-(m-Aminophenoxy)acetanilide
• Z285226782
• FT-0719040
• AMY10519
• 92906-39-3
• EN300-45308
• CS-0249827
• AKOS000154226
• L10070
• DTXSID801280152

• Inchi： 1S/C14H14N2O2/c15-11-5-4-8-13(9-11)18-10-14(17)16-12-6-2-1-3-7-12/h1-9H,10,15H2,(H,16,17)
• InChI Key： UKKALNOCJIYBPA-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1)=O)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.254
• Melting Point: 123-124 ºC

Additional information on Acetamide, 2-(3-aminophenoxy)-N-phenyl-

Acetamide, 2-(3-aminophenoxy)-N-phenyl- (CAS No. 92906-39-3): A Comprehensive Overview

Acetamide, 2-(3-aminophenoxy)-N-phenyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 92906-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits a blend of pharmacological properties that make it a promising candidate for various therapeutic applications. The molecular structure of Acetamide, 2-(3-aminophenoxy)-N-phenyl- consists of an acetamide moiety linked to a phenoxy group and a phenyl ring, which together contribute to its distinct chemical and biological behavior.

The significance of Acetamide, 2-(3-aminophenoxy)-N-phenyl- in modern medicinal chemistry stems from its potential to interact with biological targets in novel ways. The presence of both amino and amide functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles. This flexibility has made it a valuable scaffold for drug discovery efforts aimed at developing new treatments for a range of diseases.

In recent years, there has been a growing interest in exploring the therapeutic potential of Acetamide, 2-(3-aminophenoxy)-N-phenyl-. Research studies have begun to uncover its potential applications in the treatment of neurological disorders, inflammation, and even cancer. The compound's ability to modulate key biological pathways has been a focal point of investigation, with particular emphasis on its interactions with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of Acetamide, 2-(3-aminophenoxy)-N-phenyl- is its role as a lead compound in the development of novel therapeutics. By serving as a starting point for structure-based drug design, researchers have been able to generate libraries of derivatives with enhanced efficacy and reduced toxicity. These derivatives are being tested in preclinical models to evaluate their potential as candidates for clinical development.

The synthesis of Acetamide, 2-(3-aminophenoxy)-N-phenyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, making it more efficient and scalable for industrial production. The use of modern techniques such as flow chemistry and catalytic processes has further improved the accessibility of this compound for research purposes.

The pharmacological activity of Acetamide, 2-(3-aminophenoxy)-N-phenyl- has been extensively studied in vitro and in vivo. Initial findings suggest that it possesses anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential as an adjunct therapy for neurological conditions such as Alzheimer's disease and Parkinson's disease.

The compound's mechanism of action is thought to involve interactions with specific targets within cellular signaling pathways. For instance, studies have indicated that it may interfere with the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of inflammatory mediators. By targeting these pathways, Acetamide, 2-(3-aminophenoxy)-N-phenyl- may offer a new approach to managing chronic inflammatory diseases.

In addition to its anti-inflammatory properties, research has also explored the potential anticancer applications of Acetamide, 2-(3-aminophenoxy)-N-phenyl-. Preclinical studies have shown that it can induce apoptosis in cancer cell lines by disrupting mitochondrial function and inhibiting survival signaling pathways. These findings have prompted further investigation into its role as a chemotherapeutic agent or as a component in combination therapies.

The safety profile of Acetamide, 2-(3-aminophenoxy)-N-phenyl- is another critical aspect that has been thoroughly evaluated. Animal studies have provided valuable insights into its toxicity profile, revealing low systemic toxicity at therapeutic doses. However, further research is needed to fully understand any potential long-term effects or side reactions that may occur with chronic use.

The future directions for research on Acetamide, 2-(3-aminophenoxy)-N-phenyl- are promising and multifaceted. Ongoing studies aim to refine its pharmacological properties through structural optimization and derivatization efforts. Additionally, exploring its potential in combination with other therapeutic agents could lead to synergistic effects that enhance treatment outcomes.

The integration of computational methods such as molecular docking and virtual screening has accelerated the discovery process for compounds like Acetamide, 2-(3-aminophenoxy)-N-phenyl. These tools allow researchers to predict binding affinities and interactions with biological targets before conducting wet-lab experiments, thereby saving time and resources.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative solutions for unmet medical needs, compounds like CAS No. 92906-39-3 offer a rich source of inspiration for new drug development programs. Their unique structural features make them versatile scaffolds that can be modified to address various therapeutic challenges.

In conclusion, Acetamide, 2-(3-aminophenoxy)-N-phenyl-, identified by its CAS number CAS No. 92906-39-3, represents a significant advancement in pharmaceutical chemistry. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine existing knowledge about this compound, its impact on medicine is poised to grow significantly.